1H-Benzotriazole-1-acetonitrile
Overview
Description
1H-Benzotriazole-1-acetonitrile is a chemical compound used as an intermediate in organic synthesis . It is commonly used as a stabilizer for polymers, particularly in the manufacture of plastics, resins, and coatings .
Synthesis Analysis
1H-Benzotriazole-1-acetonitrile can be synthesized from hydroxybenzyl alcohols and benzotriazole . The synthesis process involves the use of Merck aluminium-backed plates pre-coated with silica gel 60 (UV 254) for thin layer chromatography .Molecular Structure Analysis
The molecular formula of 1H-Benzotriazole-1-acetonitrile is C8H6N4 . Its molecular weight is 158.16 g/mol . The InChI key is DIFOLZGBHRDEFT-UHFFFAOYSA-N .Chemical Reactions Analysis
1H-Benzotriazole-1-acetonitrile can undergo various chemical reactions. For instance, it can participate in hydrothermal reactions . It can also be used in the preparation of aminonaphthylacrylonitrile derivatives as green luminance dyes .Physical And Chemical Properties Analysis
1H-Benzotriazole-1-acetonitrile is a white to beige powder . Its melting point is between 84 - 89 °C . It has a topological polar surface area of 54.5 Ų .Scientific Research Applications
Photocatalytic Transformations
1H-Benzotriazole-1-acetonitrile is used in the study of photocatalytic transformations . It’s been found that under UV-irradiated TiO2 conditions, 1H-benzotriazole and its derivatives can be efficiently abated, preventing their release into the environment .
Hydrothermal Reactions
This compound is used as a reactant in hydrothermal reactions . Hydrothermal reactions are chemical reactions that take place in water at high temperatures and pressures.
Preparation of Aminonaphthylacrylonitrile Derivatives
1H-Benzotriazole-1-acetonitrile is used in the preparation of aminonaphthylacrylonitrile derivatives . These derivatives are used as green luminance dyes .
Preparation of (Aminomethyl)(Cyanovinylphenyl)Oxazolidinones
This compound is used in the preparation of (aminomethyl)(cyanovinylphenyl)oxazolidinones . These compounds have potential applications as antibacterial agents .
Cyclization Reactions with Sodium Azide
1H-Benzotriazole-1-acetonitrile is used in cyclization reactions with sodium azide . Cyclization reactions are important in the synthesis of cyclic compounds, which have a wide range of applications in pharmaceuticals and materials science.
Preparation of Substituted Triazoles
This compound is used in the preparation of substituted triazoles . These compounds have potential applications as antitumor agents .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1H-Benzotriazole-1-acetonitrile, a derivative of benzotriazole, has been found to exhibit a broad range of biological activities Benzotriazole derivatives have been reported to interact with dna gyrase, a type ii topoisomerase, playing a crucial role in dna replication .
Mode of Action
For instance, they can damage the membrane of microbial cells, leading to leakage of the content and subsequent death of the microbes .
Biochemical Pathways
Benzotriazole derivatives have been associated with various biochemical reactions, including hydrothermal reactions, preparation of aminonaphthylacrylonitrile derivatives as green luminance dyes, and cyclization reactions with sodium azide .
Result of Action
Benzotriazole derivatives have been reported to exhibit antimicrobial, antioxidative, antitubercular, antiviral, and anti-inflammatory activities . They have also been used in the preparation of substituted triazoles, which have potential antitumor activity .
Action Environment
The action, efficacy, and stability of 1H-Benzotriazole-1-acetonitrile can be influenced by various environmental factors. For instance, the degradation of benzotriazoles has been studied under UV/H2O2 and UV/TiO2 conditions . These studies suggest that environmental conditions can significantly impact the behavior and effectiveness of benzotriazole derivatives.
properties
IUPAC Name |
2-(benzotriazol-1-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4/c9-5-6-12-8-4-2-1-3-7(8)10-11-12/h1-4H,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIFOLZGBHRDEFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40354897 |
Source
|
| Record name | 1H-Benzotriazole-1-acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40354897 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1H-Benzotriazole-1-acetonitrile | |
CAS RN |
111198-08-4 |
Source
|
| Record name | 1H-Benzotriazole-1-acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40354897 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(1H-1,2,3-benzotriazol-1-yl)acetonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Pyrrolidinone, 1-[4-(1-azetidinyl)-2-butyn-1-yl]-5-methyl-](/img/structure/B49236.png)
